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Compound of Interest

Compound Name: AM11542

Cat. No.: B15580040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AM11542 is a potent synthetic cannabinoid that acts as a full agonist of the cannabinoid

receptor 1 (CB1).[1][2] Its rigid tetracyclic structure, similar to that of Δ⁹-tetrahydrocannabinol

(Δ⁹-THC), allows it to bind effectively to and activate the CB1 receptor. Structurally, AM11542 is

classified as a classical cannabinoid. It features a C1' dimethylheptyl (DMH) side chain, which

contributes to its high affinity and efficacy at the CB1 receptor. The molecular formula of

AM11542 is C₂₅H₃₇BrO₂ and it has a molecular weight of 449.46 g/mol .[3]

AM11542 activates the CB1 receptor through a "twin toggle switch" mechanism involving the

residues Phe200 and Trp356, leading to significant conformational changes in the receptor and

initiating downstream signaling cascades.[2] This document provides detailed protocols for the

preparation of AM11542 stock solutions, along with application notes for its use in in vitro cell-

based assays.
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Property Value Source

Molecular Formula C₂₅H₃₇BrO₂ [3]

Molecular Weight 449.46 g/mol [3]

Compound Class Synthetic Organic Cannabinoid [1]

Mechanism of Action CB1 Receptor Agonist [1][2]

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Recommended Stock

Concentration
10 mM

Storage of Powder -20°C for up to 3 years

Storage of Stock Solution
-20°C for up to 1 month or

-80°C for up to 6 months

Experimental Protocols
Preparation of a 10 mM AM11542 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of AM11542 in dimethyl

sulfoxide (DMSO).

Materials:

AM11542 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
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Procedure:

Weighing the Compound:

Accurately weigh out 1 mg of AM11542 powder using an analytical balance. To ensure

accuracy, especially when weighing small amounts, it is recommended to use a balance

with a readability of at least 0.01 mg.

Transfer the weighed powder to a sterile microcentrifuge tube.

Calculating the Solvent Volume:

To prepare a 10 mM stock solution from 1 mg of AM11542 (MW = 449.46 g/mol ), the

required volume of DMSO can be calculated using the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (1 mg / (10 mmol/L * 449.46 g/mol )) * 1,000,000 µL/L ≈ 222.5 µL

Dissolving the Compound:

Add 222.5 µL of anhydrous DMSO to the microcentrifuge tube containing the AM11542
powder.

Vortex the tube thoroughly until the powder is completely dissolved. Visually inspect the

solution to ensure there are no undissolved particles. If necessary, gentle warming in a

37°C water bath can aid dissolution.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months). Protect the solution from light.
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In Vitro Cell-Based Assay Protocol using AM11542 Stock
Solution
This protocol provides a general workflow for treating cultured cells with AM11542.

Materials:

Cultured cells expressing the CB1 receptor

Complete cell culture medium

Phosphate-buffered saline (PBS)

10 mM AM11542 stock solution in DMSO

Sterile microcentrifuge tubes and pipette tips

Cell culture plates (e.g., 96-well plates)

Procedure:

Cell Seeding:

Seed the cells in a suitable cell culture plate at a density appropriate for the specific assay.

Incubate the cells overnight under standard culture conditions (e.g., 37°C, 5% CO₂) to

allow for attachment.

Preparation of Working Solutions:

Thaw the 10 mM AM11542 stock solution at room temperature.

Prepare serial dilutions of the stock solution in complete cell culture medium to achieve

the desired final concentrations for the experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept

below 0.5% to minimize solvent-induced cytotoxicity. For example, to achieve a final

AM11542 concentration of 10 µM, dilute the 10 mM stock solution 1:1000 in culture
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medium (e.g., add 1 µL of stock to 999 µL of medium). This will result in a final DMSO

concentration of 0.1%.

Prepare a vehicle control containing the same final concentration of DMSO as the highest

concentration of AM11542 used.

Cell Treatment:

Remove the old culture medium from the cells.

Wash the cells once with sterile PBS.

Add the prepared working solutions of AM11542 and the vehicle control to the respective

wells.

Incubate the cells for the desired period as required by the specific assay.

Assay Readout:

After the incubation period, proceed with the specific assay protocol to measure the

desired endpoint (e.g., cAMP levels, receptor internalization, cell viability).

Visualizations
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Caption: Workflow for preparing a 10 mM AM11542 stock solution.
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Caption: Simplified signaling pathway of AM11542 via the CB1 receptor.

Safety Precautions
AM11542 is a synthetic cannabinoid and should be handled with care. The long-term

toxicological properties of this compound have not been fully investigated.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves, when handling the compound.

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of the powder.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste.

DMSO Handling: DMSO can facilitate the absorption of chemicals through the skin. Avoid

direct contact with the DMSO stock solution. If skin contact occurs, wash the affected area

immediately with plenty of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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